Cas no 877792-50-2 (6-chloro-4-{4-(2-fluorophenyl)piperazin-1-ylmethyl}-5,7-dimethyl-2H-chromen-2-one)

• Product Name: 6-chloro-4-{4-(2-fluorophenyl)piperazin-1-ylmethyl}-5,7-dimethyl-2H-chromen-2-one
• CAS No: 877792-50-2
• MF: C₂₂H₂₂ClFN₂O₂
• MW: 400.873688220978
• CID: 5421375
• Update Time: 2025-05-27

6-chloro-4-{4-(2-fluorophenyl)piperazin-1-ylmethyl}-5,7-dimethyl-2H-chromen-2-one Chemical and Physical Properties

Names and Identifiers

• 6-chloro-4-[[4-(2-fluorophenyl)piperazin-1-yl]methyl]-5,7-dimethylchromen-2-one
• 2H-1-Benzopyran-2-one, 6-chloro-4-[[4-(2-fluorophenyl)-1-piperazinyl]methyl]-5,7-dimethyl-
• 6-chloro-4-{4-(2-fluorophenyl)piperazin-1-ylmethyl}-5,7-dimethyl-2H-chromen-2-one

• Inchi： 1S/C22H22ClFN2O2/c1-14-11-19-21(15(2)22(14)23)16(12-20(27)28-19)13-25-7-9-26(10-8-25)18-6-4-3-5-17(18)24/h3-6,11-12H,7-10,13H2,1-2H3
• InChI Key： UNSIBKJXUYHJSP-UHFFFAOYSA-N
• SMILES： C1(=O)OC2=CC(C)=C(Cl)C(C)=C2C(CN2CCN(C3=CC=CC=C3F)CC2)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 6-chloro-4-{4-(2-fluorophenyl)piperazin-1-ylmethyl}-5,7-dimethyl-2H-chromen-2-one

Comprehensive Overview of 6-Chloro-4-{4-(2-Fluorophenyl)piperazin-1-ylmethyl}-5,7-dimethyl-2H-chromen-2-one (CAS No. 877792-50-2)

The compound 6-chloro-4-{4-(2-fluorophenyl)piperazin-1-ylmethyl}-5,7-dimethyl-2H-chromen-2-one (CAS No. 877792-50-2) is a structurally unique molecule that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This chromen-2-one derivative, characterized by its piperazine and fluorophenyl substituents, exhibits a range of potential biological activities, making it a subject of interest for researchers exploring novel therapeutic agents.

In recent years, the demand for small-molecule inhibitors and targeted therapies has surged, driven by advancements in precision medicine. The structural features of 6-chloro-4-{4-(2-fluorophenyl)piperazin-1-ylmethyl}-5,7-dimethyl-2H-chromen-2-one suggest its potential applicability in modulating specific enzyme pathways or receptor interactions. Researchers are particularly intrigued by its fluorophenyl moiety, which often enhances binding affinity and metabolic stability in drug design.

The chromen-2-one core, a common scaffold in bioactive compounds, is known for its diverse pharmacological properties, including anti-inflammatory, antioxidant, and kinase inhibitory effects. When combined with the piperazine linker and 2-fluorophenyl group, this compound may exhibit enhanced selectivity and potency. Such characteristics align with current trends in drug discovery, where multi-target ligands and hybrid molecules are increasingly sought after.

From a synthetic perspective, the preparation of 6-chloro-4-{4-(2-fluorophenyl)piperazin-1-ylmethyl}-5,7-dimethyl-2H-chromen-2-one involves sophisticated organic synthesis techniques, including cross-coupling reactions and functional group transformations. Its CAS number 877792-50-2 serves as a unique identifier, facilitating accurate referencing in scientific literature and regulatory documentation. This is particularly relevant for researchers navigating the growing emphasis on reproducibility and data integrity in chemical research.

The compound's potential applications extend to areas such as neuropharmacology and cancer research, where piperazine-containing compounds are frequently investigated for their ability to interact with G-protein-coupled receptors (GPCRs) or signal transduction pathways. Given the rising interest in personalized medicine, the structural versatility of this molecule could pave the way for tailored therapeutic strategies.

In the context of drug discovery, the chromen-2-one scaffold has been explored for its bioisosteric properties, often serving as a surrogate for other heterocyclic systems. The incorporation of a chloro and dimethyl substituents further diversifies its chemical space, potentially influencing its pharmacokinetic profile and drug-likeness. These attributes are critical in addressing contemporary challenges such as drug resistance and off-target effects.

As the scientific community continues to explore structure-activity relationships (SAR), 6-chloro-4-{4-(2-fluorophenyl)piperazin-1-ylmethyl}-5,7-dimethyl-2H-chromen-2-one represents a promising candidate for further investigation. Its unique combination of substituents and scaffold offers ample opportunities for lead optimization and mechanistic studies. With the increasing integration of computational chemistry and AI-driven drug design, this compound could play a pivotal role in the development of next-generation therapeutics.

In summary, 6-chloro-4-{4-(2-fluorophenyl)piperazin-1-ylmethyl}-5,7-dimethyl-2H-chromen-2-one (CAS No. 877792-50-2) stands at the intersection of medicinal chemistry and pharmacological innovation. Its structural complexity and potential bioactivity make it a compelling subject for ongoing and future research endeavors, particularly in the era of precision healthcare and molecular-targeted therapies.